Cas no 261952-01-6 (4-Methyl-3-(trifluoromethyl)benzoic acid)

4-Methyl-3-(trifluoromethyl)benzoic acid Properties

Names and Identifiers

• 4-Methyl-3-(trifluoromethyl)benzoic acid
• 3-(Trifluoromethyl)-4-Methylbenzoic Acid
• 3-TRIFLUOROMETHYL-4-METHYL BENZOIC ACID
• 3-Trifluoromethyl-p-toluic acid
• MTF-BOA-4ME
• 3-(Trifluoromethyl)-p-toluic Acid
• 4-Methyl-3-(trifluoromethyl)benzoicacid
• 4-methyl-3-trifluoromethylbenzoic acid
• Benzoic acid, 4-methyl-3-(trifluoromethyl)-
• 4-methyl-3-trifluoromethyl-benzoic acid
• PubChem2701
• KSC496G9T
• RARECHEM AL BO 2141
• RARECHEM AL BO 0960
• CS-W007459
• FT-0644158
• A928401
• BCP24597
• AM20040045
• 4-methyl-3-(trifluoromethyl)-benzoic acid
• AKOS005063922
• a-Methyl-N-(3-phenyl-2-propenyl)benzenethanamine
• Q-101275
• EN300-311902
• SCHEMBL374174
• MFCD01631592
• A1615
• DTXSID30379599
• M2708
• AC-4001
• PB19929
• 4-Methyl-3-(trifluoromethyl)benzoic acid, AldrichCPR
• SY022936
• 261952-01-6
• NS00120608
• PS-8150
• STL554758
• DTXCID30330625
• DB-002576
• BBL100964
• +Expand

• MDL： MFCD01631592
• InChIKey： CAPKAYDTKWGFQB-UHFFFAOYSA-N
• Inchi： 1S/C9H7F3O2/c1-5-2-3-6(8(13)14)4-7(5)9(10,11)12/h2-4H,1H3,(H,13,14)
• SMILES： FC(C1C([H])=C(C(=O)O[H])C([H])=C([H])C=1C([H])([H])[H])(F)F

Computed Properties

• Exact Mass: 204.04000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 204.04
• Heavy Atom Count: 14
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.71200
• PSA: 37.30000
• Refractive Index: 1.463
• Boiling Point: 233°C at 760 mmHg
• Melting Point: 175.0 to 179.0 deg-C
• Flash Point: 94.7°C
• Color/Form: White crystals
• Solubility: Not determined
• Density: 1.24

4-Methyl-3-(trifluoromethyl)benzoic acid Security Information

• Symbol: GHS07
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38-26/27/28-36-22
• Signal Word：Warning
• HazardClass：IRRITANT

4-Methyl-3-(trifluoromethyl)benzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters